Cas no 392303-37-6 (N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-methylbenzamide)

• Product Name: N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-methylbenzamide
• CAS No: 392303-37-6
• MF: C₁₇H₁₄FN₃OS₂
• MW: 359.440964221954
• CID: 5994008
• PubChem ID: 4152566
• Update Time: 2025-06-10

N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-methylbenzamide
• Benzamide, N-[5-[[(3-fluorophenyl)methyl]thio]-1,3,4-thiadiazol-2-yl]-4-methyl-
• 392303-37-6
• N-[5-[(3-fluorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]-4-methylbenzamide
• AKOS024577426
• Oprea1_231581
• N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-4-methylbenzamide
• F0417-1972
• N-(5-((3-fluorobenzyl)thio)-1,3,4-thiadiazol-2-yl)-4-methylbenzamide

• Inchi： 1S/C17H14FN3OS2/c1-11-5-7-13(8-6-11)15(22)19-16-20-21-17(24-16)23-10-12-3-2-4-14(18)9-12/h2-9H,10H2,1H3,(H,19,20,22)
• InChI Key： PWYFXHIMTBKXMU-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC2=CC=CC(F)=C2)S1)(=O)C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 359.05623259g/mol
• Monoisotopic Mass: 359.05623259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• pka: 7.86±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-methylbenzamide

Comprehensive Overview of N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-methylbenzamide (CAS 392303-37-6)

In the rapidly evolving field of medicinal chemistry and drug discovery, N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-methylbenzamide (CAS 392303-37-6) has emerged as a compound of significant interest. This molecule, characterized by its unique 1,3,4-thiadiazole core and fluorophenyl substituents, is being extensively studied for its potential applications in various therapeutic areas. Researchers are particularly intrigued by its structural features, which combine a methylbenzamide moiety with a sulfanyl linkage, offering a promising scaffold for further chemical modifications.

The compound's CAS number 392303-37-6 serves as a critical identifier in scientific databases, facilitating its retrieval in studies related to heterocyclic chemistry and small-molecule drug design. Recent trends in AI-driven drug discovery and computational chemistry have further amplified interest in such molecules, as they are often screened for bioactivity against specific targets. For instance, questions like "How does N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-methylbenzamide interact with enzymes?" or "What are the synthetic routes for 392303-37-6?" are frequently searched in academic and industrial research circles.

From a synthetic perspective, the incorporation of a fluorine atom in the phenyl ring enhances the compound's metabolic stability, a feature highly sought after in pharmaceutical development. The thiadiazole ring, known for its electron-rich nature, contributes to the molecule's ability to engage in hydrogen bonding and π-π stacking interactions, which are pivotal for target binding affinity. These attributes make CAS 392303-37-6 a valuable candidate for exploring structure-activity relationships (SAR) in drug optimization projects.

Beyond its chemical properties, the compound's potential biological applications are a hot topic. With growing public interest in personalized medicine and targeted therapies, molecules like N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-methylbenzamide are being scrutinized for their roles in modulating specific pathways. Searches such as "Is 392303-37-6 a kinase inhibitor?" or "Can thiadiazole derivatives treat inflammatory diseases?" reflect the curiosity surrounding its mechanistic actions.

In summary, N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-methylbenzamide (CAS 392303-37-6) represents a fascinating intersection of medicinal chemistry and drug discovery innovation. Its structural complexity and functional versatility position it as a compelling subject for ongoing research, particularly in the context of AI-augmented molecular design and therapeutic development. As scientific inquiries continue to evolve, this compound is likely to remain a focal point for both academic and industrial investigations.